Cas no 2567502-77-4 (3-(3,3,3-trifluoropropyl)bicyclo1.1.1pentan-1-amine hydrochloride)

• Product Name: 3-(3,3,3-trifluoropropyl)bicyclo1.1.1pentan-1-amine hydrochloride
• CAS No: 2567502-77-4
• MF: C₈H₁₃ClF₃N
• MW: 215.643731832504
• MDL: MFCD32879292
• CID: 5657021
• PubChem ID: 155822971
• Update Time: 2025-05-21

3-(3,3,3-trifluoropropyl)bicyclo1.1.1pentan-1-amine hydrochloride Chemical and Physical Properties

Names and Identifiers

• 2567502-77-4
• EN300-37374112
• 3-(3,3,3-Trifluoropropyl)bicyclo[1.1.1]pentan-1-amine;hydrochloride
• 3-(3,3,3-trifluoropropyl)bicyclo[1.1.1]pentan-1-amine hydrochloride
• EN300-27701320
• 3-(3,3,3-trifluoropropyl)bicyclo1.1.1pentan-1-amine hydrochloride

• MDL： MFCD32879292
• Inchi： 1S/C8H12F3N.ClH/c9-8(10,11)2-1-6-3-7(12,4-6)5-6;/h1-5,12H2;1H
• InChI Key： PCCCBIHLHOEWPV-UHFFFAOYSA-N
• SMILES： Cl.FC(CCC12CC(C1)(C2)N)(F)F

Computed Properties

• Exact Mass: 215.0688616g/mol
• Monoisotopic Mass: 215.0688616g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 13
• Rotatable Bond Count: 2
• Complexity: 189
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 26Ų

Additional information on 3-(3,3,3-trifluoropropyl)bicyclo1.1.1pentan-1-amine hydrochloride

3-(3,3,3-Trifluoropropyl)bicyclo[1.1.1]pentan-1-amine Hydrochloride: A Comprehensive Overview

3-(3,3,3-Trifluoropropyl)bicyclo[1.1.1]pentan-1-amine hydrochloride, also known by its CAS number 2567502-77-4, is a highly specialized chemical compound with unique structural and functional properties. This compound has garnered significant attention in the fields of organic chemistry, pharmacology, and materials science due to its potential applications in drug development and advanced materials. The molecule's structure combines a bicyclic amine framework with a trifluoropropyl group, which imparts distinctive electronic and steric characteristics.

The bicyclo[1.1.1]pentane ring system is a highly strained structure that contributes to the compound's stability and reactivity. The trifluoropropyl group attached to the nitrogen atom introduces fluorine atoms, which are known for their strong electronegativity and ability to influence molecular interactions. This combination makes the compound an interesting candidate for various chemical reactions and applications.

Recent studies have explored the synthesis of this compound through innovative methodologies that optimize yield and purity. Researchers have employed various strategies, including nucleophilic substitution and coupling reactions, to synthesize the compound efficiently. These advancements have not only improved the production process but also opened new avenues for its application in medicinal chemistry.

In terms of pharmacological applications, 3-(3,3,3-trifluoropropyl)bicyclo[1.1.1]pentan-1-amine hydrochloride has shown promise as a potential drug candidate due to its ability to interact with specific biological targets. Preclinical studies have demonstrated its efficacy in modulating certain receptor systems, making it a valuable tool in drug discovery efforts.

The compound's physical and chemical properties have been extensively characterized using advanced analytical techniques such as nuclear magnetic resonance (NMR) spectroscopy and mass spectrometry. These analyses have provided insights into its molecular structure, stability, and reactivity under various conditions.

Moreover, the integration of computational chemistry methods has enabled researchers to predict the compound's behavior in different environments. Molecular modeling studies have revealed its potential as a building block for constructing more complex molecules with tailored functionalities.

In conclusion, 3-(3,3,3-trifluoropropyl)bicyclo[1.1.1]pentan-1-amine hydrochloride (CAS No: 2567502-77-4) stands out as a versatile compound with significant potential across multiple scientific disciplines. Its unique structure and properties continue to drive cutting-edge research aimed at unlocking its full potential in both academic and industrial settings.